Cas no 644-98-4 (2-Isopropylpyridine)

• Product Name: 2-Isopropylpyridine
• CAS No: 644-98-4
• MF: C₈H₁₁N
• MW: 121.179641962051
• MDL: MFCD00047438
• CID: 512057
• Update Time: 2026-04-29

2-Isopropylpyridine Chemical and Physical Properties

Names and Identifiers

• 2-Isopropylpyridine
• 2-propan-2-ylpyridine
• Pyridine,2-(1-methylethyl)-
• 2-i-C3H7-C5H4N
• 2-isopropylpiridine
• 4-isopropylpyridine
• methylethyl-pyridine
• 2-ISOPROPYL PYRIDINE
• Pyridine, 2-(1-methylethyl)-
• 2-(propan-2-yl)pyridine
• 7IZ3XFD8G4
• PFYPDUUXDADWKC-UHFFFAOYSA-N
• isopropylpyridine
• NSC42615
• 2-isopropyl-pyridine
• zlchem 1008
• 2-(Isopropyl)pyridine
• 2-(2-Pyridyl)propane
• 2-(i-C3H7)-pyridine
• ZLD0474
• VP12951
• RP09181
• PB21659

• MDL： MFCD00047438
• Inchi： 1S/C8H11N/c1-7(2)8-5-3-4-6-9-8/h3-7H,1-2H3
• InChI Key： PFYPDUUXDADWKC-UHFFFAOYSA-N
• SMILES： N1=C([H])C([H])=C([H])C([H])=C1C([H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Exact Mass: 121.08900
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 78.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.9
• Topological Polar Surface Area: 12.9

Experimental Properties

• Density: 1.45
• Melting Point: -141°C
• Boiling Point: 160 ºC
• Flash Point: 23 ºC
• Refractive Index: 1.5230
• PSA: 12.89000
• LogP: 2.20500

2-Isopropylpyridine Security Information

• Hazard Category Code： R36/37/38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Additional information on 2-Isopropylpyridine

Introduction to CAS No. 644-98-4: 2-Isopropylpyridine

2-Isopropylpyridine (CAS No. 644-98-4) is a heterocyclic organic compound that belongs to the pyridine family. It is a derivative of pyridine, where an isopropyl group is attached to the second carbon atom of the pyridine ring. This compound has garnered significant attention in recent years due to its versatile applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The structure of 2-isopropylpyridine consists of a six-membered aromatic ring with one nitrogen atom and an isopropyl substituent, which imparts unique chemical properties and reactivity.

The synthesis of 2-isopropylpyridine can be achieved through various methods, including the Paal-Knorr synthesis, which involves the condensation of β-diketones with ammonia or ammonium salts. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and enhancing the overall yield. The compound's stability under various conditions makes it suitable for use in both laboratory and industrial settings.

One of the most notable applications of 2-isopropylpyridine is in the pharmaceutical industry, where it serves as an intermediate in the synthesis of bioactive compounds. For instance, it has been utilized in the development of antiviral agents and anticancer drugs due to its ability to form stable complexes with metal ions and its potential for bioisosteric replacements. Researchers have also explored its role in drug delivery systems, where its lipophilic properties enhance the solubility and bioavailability of hydrophobic drugs.

In the field of agrochemistry, 2-isopropylpyridine has been investigated for its pesticidal properties. Studies have shown that it exhibits moderate activity against various agricultural pests, making it a potential candidate for eco-friendly pest control solutions. Furthermore, its ability to act as a precursor in the synthesis of herbicides and fungicides has positioned it as a valuable component in sustainable agricultural practices.

The electronic properties of 2-isopropylpyridine make it an attractive candidate for applications in materials science. Its conjugated π-system enables it to act as a building block for π-conjugated polymers and organic semiconductors. Recent research has focused on its use in organic electronics, where it has been incorporated into light-emitting diodes (LEDs) and photovoltaic devices. The compound's ability to undergo post-synthetic modifications further enhances its versatility in material design.

From an environmental perspective, understanding the fate and behavior of 2-isopropylpyridine in natural systems is crucial for assessing its potential impact on ecosystems. Studies have indicated that the compound undergoes biodegradation under aerobic conditions, with microbial communities playing a significant role in its transformation. However, further research is needed to evaluate its long-term persistence and toxicity to non-target organisms.

In conclusion, 2-isopropylpyridine (CAS No. 644-98-4) is a multifaceted compound with diverse applications across various industries. Its unique chemical properties, coupled with recent advancements in synthetic methodologies and application development, underscore its importance as a valuable tool in modern chemistry. As research continues to uncover new potentials for this compound, it is poised to play an even greater role in addressing global challenges in health, agriculture, and technology.